3-Methyl-7-nonyl-8-(prop-2-enylamino)purine-2,6-dione

• IUPAC Name: 3-methyl-7-nonyl-8-(prop-2-enylamino)purine-2,6-dione
• InChI: InChI=1S/C18H29N5O2/c1-4-6-7-8-9-10-11-13-23-14-15(20-17(23)19-12-5-2)22(3)18(25)21-16(14)24/h5H,2,4,6-13H2,1,3H3,(H,19,20)(H,21,24,25)
• InChI Key: QHNYCVQHCOYENP-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCN1C2=C(N=C1NCC=C)N(C(=O)NC2=O)C
• Molecular Formula: C18H29N5O2
• Molecular Weight: 347.5 g/mol

Description

3-Methyl-7-nonyl-8-(prop-2-enylamino)purine-2,6-dione is a chemical compound with the linear formula C18H31N5O2. It has a molecular weight of 349.48. This product is provided to early discovery researchers as part of a collection of rare and unique chemicals.

Molecular Structure Analysis

The molecular structure of 3-methyl-7-nonyl-8-(prop-2-enylamino)purine-2,6-dione contains a total of 52 bonds, including 25 non-H bonds, 8 multiple bonds, 10 rotatable bonds, 3 double bonds, and 5 aromatic bonds. It also includes 1 five-membered ring, 1 six-membered ring, 1 nine-membered ring, 1 urea (-thio) derivative, 1 secondary amine (aromatic), and 1 imide (-thio).

Scientific Research Applications

Molecular Structure and Geometry

The study of similar purine derivatives, such as 8-benzylamino-3,7-dihydro-7-{2-hydroxy-3-[4-(2-hydroxyethyl)-1-piperazinyl]propyl}-1,3-dimethyl-1H-purine-2,6-dione, reveals insights into the molecular structure and geometry of purine systems. These molecules typically exhibit a planar geometry of the fused purine rings, with specific substituents adopting distinct conformations. This information is critical for understanding the molecular interactions and potential reactivity of compounds like 3-Methyl-7-nonyl-8-(prop-2-enylamino)purine-2,6-dione in biological systems or synthetic applications (Karczmarzyk, Karolak‐Wojciechowska, & Pawłowski, 1995).

Ionization and Methylation Reactions

Purine-6,8-diones, a category to which 3-Methyl-7-nonyl-8-(prop-2-enylamino)purine-2,6-dione can be related, exhibit unique ionization and methylation behaviors. These reactions are significant for understanding the chemical properties and potential modifications of purine derivatives, influencing their biological activity and pharmaceutical applications. Ionization typically occurs with proton loss from specific positions, while methylation reactions can be influenced by the presence of substituents, offering pathways for chemical modification and functionalization of such compounds (Rahat, Bergmann, & Tamir, 1974).

Synthesis and Reactivity

The synthesis and reactivity of related purine derivatives, such as 4-alkyl- or 4-phenyl-7-methyl-1,2-dihydro-7H-imidazo[1,2,3-cd]purine-6,8-diones, provide valuable insights into the synthetic pathways that can be employed for 3-Methyl-7-nonyl-8-(prop-2-enylamino)purine-2,6-dione. Understanding the intramolecular alkylation processes and the preparation of key intermediates from related compounds can inform the synthesis and potential chemical modifications of 3-Methyl-7-nonyl-8-(prop-2-enylamino)purine-2,6-dione for research and therapeutic applications (Šimo, Rybár, & Alföldi, 1998).

Safety and Hazards

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